Cas no 98974-90-4 (myo-Inositol,1,2:4,5-bis-O-(1-methylethylidene)-3,6-bis-O-(phenylmethyl)-)

myo-Inositol,1,2:4,5-bis-O-(1-methylethylidene)-3,6-bis-O-(phenylmethyl)- Properties

Names and Identifiers

• myo-Inositol,1,2:4,5-bis-O-(1-methylethylidene)-3,6-bis-O-(phenylmethyl)-
• AGN-PC-00OIKG
• DL-1,2:4,5-BIS-O-(1-METHYLETHYLIDENE)-3,6-BIS-O-(PHENYLMETHYL)-MYO-INOSITOL
• DTXSID20553422
• 98974-90-4
• 4,8-Bis(benzyloxy)-2,2,6,6-tetramethylhexahydro-2H,6H-benzo[1,2-d:4,5-d']bis[1,3]dioxole
• DL-1,2,4,5-bis-o-(1-Methylethylidene)-3,6-bis-o-(phenylmethyl)-myo-inositol
• +Expand

• InChIKey： GVSFMNAITONPJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H32O6/c1-25(2)29-21-19(27-15-17-11-7-5-8-12-17)23-24(32-26(3,4)31-23)20(22(21)30-25)28-16-18-13-9-6-10-14-18/h5-14,19-24H,15-16H2,1-4H3
• SMILES： CC1(OC2C(O1)C(C3C(C2OCC4=CC=CC=C4)OC(O3)(C)C)OCC5=CC=CC=C5)C

Computed Properties

• Exact Mass: 440.21988874g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 440.21988874g/mol
• Heavy Atom Count: 32
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų